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Compound of Interest

Compound Name: Enantiomer of Sofosbuvir

Cat. No.: B1150399

Technical Support Center: Preparative SFC
Troubleshooting Guide: Low Recovery of
Sofosbuvir Enantiomer in Preparative SFC

This guide provides a structured approach to diagnosing and resolving issues of low recovery

during the preparative Supercritical Fluid Chromatography (SFC) purification of sofosbuvir
enantiomers.

Diagram: Troubleshooting Workflow for Low Sofosbuvir
Recovery
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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